Cas no 85598-42-1 (Ethyl,1-methyl-2-(1-methylethoxy)-2-oxo- (9CI))
85598-42-1 structure
Product Name:Ethyl,1-methyl-2-(1-methylethoxy)-2-oxo- (9CI)
CAS No:85598-42-1
MF:C6H11O2
MW:115.150342226028
CID:708078
Update Time:2024-01-31
Ethyl,1-methyl-2-(1-methylethoxy)-2-oxo- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Ethyl,1-methyl-2-(1-methylethoxy)-2-oxo- (9CI)
- Ethyl, 1-methyl-2-(1-methylethoxy)-2-oxo- (9CI)
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- Inchi: 1S/C6H11O2/c1-4-6(7)8-5(2)3/h4-5H,1-3H3
- InChI Key: CQAIQKUKEYTZFZ-UHFFFAOYSA-N
- SMILES: [CH](C)C(OC(C)C)=O |^1:0|
Computed Properties
- Exact Mass: 115.076
- Monoisotopic Mass: 115.076
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 76.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
Ethyl,1-methyl-2-(1-methylethoxy)-2-oxo- (9CI) Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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